Cas no 2229386-55-2 (3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine)

• Product Name: 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine
• CAS No: 2229386-55-2
• MF: C₈H₁₀BrF₂NOS
• MW: 286.136907100677
• CID: 6352532
• PubChem ID: 165798036
• Update Time: 2025-06-08

3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine Chemical and Physical Properties

Names and Identifiers

• 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine
• EN300-1954152
• 2229386-55-2

• Inchi： 1S/C8H10BrF2NOS/c1-13-7-6(9)2-5(14-7)3-8(10,11)4-12/h2H,3-4,12H2,1H3
• InChI Key： KMOJOVNZGPITIV-UHFFFAOYSA-N
• SMILES： BrC1=C(OC)SC(=C1)CC(CN)(F)F

Computed Properties

• Exact Mass: 284.96345g/mol
• Monoisotopic Mass: 284.96345g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 1
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 14
• Rotatable Bond Count: 4
• Complexity: 196
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 2.6
• Topological Polar Surface Area: 63.5Ų

Additional information on 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine

3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-Difluoropropan-1-amine (CAS No. 2229386-55-2): A Comprehensive Overview

3-(4-Bromo-5-Methoxythiophen-2-yl)-2,2-difluoropropan-1-amine (CAS No. 2229386-55-2) is a novel compound that has garnered significant attention in the field of medicinal chemistry due to its unique structural features and potential therapeutic applications. This compound belongs to the class of heterocyclic amines and is characterized by the presence of a bromo-substituted thiophene ring and difluoromethyl groups, which contribute to its distinct chemical and biological properties.

The synthesis of 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine typically involves a multi-step process, starting with the preparation of the bromo-substituted thiophene derivative. Recent advancements in synthetic methodologies have enabled more efficient and scalable production of this compound, making it increasingly accessible for research and development purposes. One notable approach involves the use of transition-metal-catalyzed cross-coupling reactions, which have been shown to improve yield and purity while reducing environmental impact.

In terms of its chemical structure, the presence of the bromo group on the thiophene ring provides a versatile handle for further functionalization, allowing for the exploration of a wide range of derivatives with varying biological activities. The difluoromethyl groups, on the other hand, are known to enhance metabolic stability and lipophilicity, which are crucial factors in drug design. These properties make 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine an attractive candidate for various therapeutic applications.

Recent studies have focused on the biological evaluation of 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine, particularly its potential as a modulator of specific protein targets. One area of interest is its interaction with G protein-coupled receptors (GPCRs), which play a central role in numerous physiological processes and are frequent targets for drug discovery. Preliminary data suggest that this compound exhibits selective binding to certain GPCRs, indicating its potential as a lead molecule for developing novel therapeutics.

Additionally, 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine has been investigated for its anti-inflammatory properties. In vitro studies have shown that it can effectively inhibit the production of pro-inflammatory cytokines such as TNF-alpha and IL-6 in activated immune cells. This finding is particularly relevant given the increasing focus on developing new treatments for inflammatory diseases such as rheumatoid arthritis and inflammatory bowel disease.

The pharmacokinetic profile of 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine has also been studied to assess its suitability as a drug candidate. Preliminary data indicate that it exhibits favorable absorption, distribution, metabolism, and excretion (ADME) properties. Specifically, it demonstrates good oral bioavailability and low clearance rates, which are desirable attributes for a potential therapeutic agent.

To further validate its therapeutic potential, preclinical studies have been conducted using animal models. These studies have shown that 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine can effectively reduce inflammation and improve disease outcomes in models of inflammatory conditions. However, more extensive research is needed to fully understand its mechanism of action and to evaluate its safety and efficacy in humans.

In conclusion, 3-(4-bromo-5-methoxythiophen-2-yl)-2,2-difluoropropan-1-amine (CAS No. 2229386-55-2) represents a promising compound with potential applications in the treatment of inflammatory diseases and other conditions mediated by GPCRs. Its unique chemical structure and favorable pharmacological properties make it an attractive candidate for further development in medicinal chemistry research. As ongoing studies continue to elucidate its biological activities and mechanisms of action, this compound may pave the way for new therapeutic strategies in the future.